N-Methyl-N-(2-methylprop-2-en-1-yl)cyclohexanamine

• CAS No.: 61308-00-7
• Molecular Formula: C11H21N
• Molecular Weight: 167.29 g/mol
• IUPAC Name: N-methyl-N-(2-methylprop-2-enyl)cyclohexanamine
• InChI: InChI=1S/C11H21N/c1-10(2)9-12(3)11-7-5-4-6-8-11/h11H,1,4-9H2,2-3H3
• InChI Key: MRGLSRXDIAYEBU-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)CN(C)C1CCCCC1

Description

N-Methyl-N-(2-methylprop-2-en-1-yl)cyclohexanamine is an organic compound that belongs to the class of amines. This compound is characterized by the presence of a cyclohexane ring substituted with a methyl group and an allyl group. It is used in various chemical reactions and has applications in different scientific fields.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-Methyl-N-(2-methylprop-2-en-1-yl)cyclohexanamine typically involves the reaction of cyclohexanone with methylamine and 2-methylprop-2-en-1-amine. The reaction is carried out under controlled conditions, often in the presence of a catalyst to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and purity. The process may include steps such as distillation and purification to ensure the final product meets industrial standards.

Chemical Reactions Analysis

Types of Reactions

N-Methyl-N-(2-methylprop-2-en-1-yl)cyclohexanamine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: It can be reduced to form simpler amines.

Substitution: The compound can undergo substitution reactions where one of its functional groups is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various halogenating agents for substitution reactions. The reactions are typically carried out under controlled temperatures and pressures to ensure optimal yields.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while reduction may produce simpler amines.

Scientific Research Applications

N-Methyl-N-(2-methylprop-2-en-1-yl)cyclohexanamine has several applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis and as an intermediate in the production of other compounds.

Biology: The compound is studied for its potential biological activities and interactions with various biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its effects on certain biological pathways.

Industry: It is used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of N-Methyl-N-(2-methylprop-2-en-1-yl)cyclohexanamine involves its interaction with specific molecular targets. The compound may act on enzymes or receptors, leading to changes in cellular processes. The exact pathways involved depend on the specific application and context of its use.

Comparison with Similar Compounds

Similar Compounds

N-Methylprop-2-en-1-amine: A simpler amine with similar functional groups.

2-Methyl-2-propen-1-amine: Another related compound with a similar structure.

N-Allyl-N-methylprop-2-en-1-aminium acetate: A compound with similar functional groups but different properties.

Uniqueness

N-Methyl-N-(2-methylprop-2-en-1-yl)cyclohexanamine is unique due to its specific structure, which combines a cyclohexane ring with both methyl and allyl groups. This unique structure gives it distinct chemical properties and reactivity compared to similar compounds.